Cas no 953931-22-1 (3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide)

• Product Name: 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide
• CAS No: 953931-22-1
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 6505758
• Update Time: 2025-05-19

3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide
• 3,4-dimethoxy-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzamide

• Inchi： 1S/C18H28N2O4/c1-22-11-10-20-8-6-14(7-9-20)13-19-18(21)15-4-5-16(23-2)17(12-15)24-3/h4-5,12,14H,6-11,13H2,1-3H3,(H,19,21)
• InChI Key： GKJAZJNPTLJLDC-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CCOC)CC1)(=O)C1=CC=C(OC)C(OC)=C1

Additional information on 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide

Introduction to 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS No. 953931-22-1)

3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS No. 953931-22-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential biological activities. The presence of multiple functional groups, including methoxy and piperidine moieties, contributes to its complex chemical behavior and makes it a promising candidate for further exploration in medicinal chemistry.

The structure of 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide features a benzamide core substituted with two methoxy groups at the 3 and 4 positions, enhancing its lipophilicity and potential interaction with biological targets. The N-terminal amide group is further modified with a piperidine ring substituted at the 4-position by a 1-(2-methoxyethyl)methyl group, which introduces steric hindrance and electronic effects that can influence its pharmacokinetic profile. This intricate molecular architecture makes it an intriguing subject for synthetic chemists and pharmacologists alike.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies suggest that the methoxy groups may participate in hydrophobic interactions with target proteins, while the piperidine moiety could engage in hydrogen bonding or salt bridge interactions. These interactions are critical for modulating the activity of enzymes or receptors involved in various physiological pathways.

In the realm of drug discovery, 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide has been investigated for its potential role in modulating neurotransmitter systems. The piperidine ring is a common pharmacophore in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Preliminary studies indicate that this compound may exhibit properties similar to those of serotonin receptor modulators, which are known for their therapeutic effects in conditions such as depression and anxiety.

The synthesis of 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide presents both challenges and opportunities for synthetic chemists. The introduction of the 1-(2-methoxyethyl)methyl group requires precise control over reaction conditions to avoid unwanted side products. Techniques such as nucleophilic substitution reactions followed by protection-deprotection strategies have been employed to achieve high yields and purity. Advances in green chemistry have also influenced synthetic methodologies, leading to more sustainable approaches that minimize waste and hazardous byproducts.

One of the most compelling aspects of this compound is its potential for structural diversity through derivatization. By modifying either the benzamide core or the piperidine substituent, researchers can generate a library of analogs with tailored biological activities. This approach aligns with modern drug discovery strategies that emphasize polypharmacology—designing molecules that interact with multiple targets simultaneously to enhance therapeutic efficacy.

The pharmacological evaluation of 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide has revealed promising preliminary results in preclinical models. In vitro assays have demonstrated interactions with enzymes such as cytochrome P450 (CYP450) isoforms, which are crucial for drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens in clinical settings.

Furthermore, the compound’s solubility profile has been optimized through structural modifications aimed at improving bioavailability. Poor solubility remains a significant hurdle in drug development, as it can limit absorption and distribution within the body. By fine-tuning the molecular structure—such as adjusting the length or branching of side chains—researchers can enhance solubility while maintaining desired pharmacological properties.

The regulatory landscape for novel pharmaceutical compounds like 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a drug for human use. This necessitates rigorous testing across multiple phases of clinical trials, from early-phase studies assessing toxicity to late-phase trials evaluating therapeutic benefits.

Future research directions for this compound include exploring its potential in treating neurodegenerative disorders such as Alzheimer’s disease or Parkinson’s disease. The ability of piperidine derivatives to modulate cholinergic systems makes them particularly relevant in these conditions, where acetylcholine dysregulation plays a key role. Additionally, investigating its effects on other neurotransmitter systems could uncover novel therapeutic applications.

The role of computational tools in drug discovery cannot be overstated when dealing with complex molecules like 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide. Machine learning algorithms have been trained on vast datasets to predict molecular properties such as binding affinity, metabolic stability, and toxicity. These predictions can guide experimental design by prioritizing compounds most likely to succeed in later stages of development.

In conclusion, 3,4-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS No. 953931-22-1) represents a fascinating example of how structural complexity can yield compounds with significant pharmaceutical potential. Its unique combination of functional groups makes it a versatile scaffold for further chemical exploration, while preliminary biological data suggests promising applications in CNS disorders and beyond. As research continues to uncover new insights into its mechanisms of action, this compound holds promise as a lead molecule or building block for future therapies.